Cas no 50608-93-0 (1-Benzyl-4,6-dichloro-3-methyl-1H-pyrazolo[3,4-d]pyrimidine)

• Product Name: 1-Benzyl-4,6-dichloro-3-methyl-1H-pyrazolo[3,4-d]pyrimidine
• CAS No: 50608-93-0
• MF: C₁₃H₁₀Cl₂N₄
• MW: 293.151299953461
• CID: 3160704
• PubChem ID: 15555319
• Update Time: 2025-04-21

1-Benzyl-4,6-dichloro-3-methyl-1H-pyrazolo[3,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-4,6-dichloro-3-methyl-1H-pyrazolo[3,4-d]pyrimidine
• 50608-93-0

• Inchi： 1S/C13H10Cl2N4/c1-8-10-11(14)16-13(15)17-12(10)19(18-8)7-9-5-3-2-4-6-9/h2-6H,7H2,1H3
• InChI Key： ULRJLBNXQPNTFO-UHFFFAOYSA-N
• SMILES： ClC1=C2C(C)=NN(C2=NC(=N1)Cl)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 292.0282517Da
• Monoisotopic Mass: 292.0282517Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 43.6Ų